Cas no 4347-73-3 (Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester)
4347-73-3 structure
Product Name:Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester
CAS No:4347-73-3
MF:C22H18O3
MW:330.376526355743
CID:334401
PubChem ID:346603
Update Time:2025-04-19
Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester
- Phenyl-acetic acid 2-biphenyl-4-yl-2-oxo-ethyl ester
- [2-oxo-2-(4-phenylphenyl)ethyl] 2-phenylacetate
- AB01315686-02
- Oprea1_385685
- 4347-73-3
- AKOS001014205
- DTXSID10323792
- NSC404879
- Oprea1_130542
- NCGC00319378-01
- NSC-404879
- 2-([1,1'-Biphenyl]-4-yl)-2-oxoethyl phenylacetate
-
- Inchi: 1S/C22H18O3/c23-21(16-25-22(24)15-17-7-3-1-4-8-17)20-13-11-19(12-14-20)18-9-5-2-6-10-18/h1-14H,15-16H2
- InChI Key: GKFRAEUTHMMLDC-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC=CC=1)=O)CC(C1C=CC(=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 330.12564
- Monoisotopic Mass: 330.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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